(3-Formyl-4-hydroxyphenyl)methyl 2-methylprop-2-enoate

• CAS No.: 95527-14-3
• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: (3-formyl-4-hydroxyphenyl)methyl 2-methylprop-2-enoate
• InChI: InChI=1S/C12H12O4/c1-8(2)12(15)16-7-9-3-4-11(14)10(5-9)6-13/h3-6,14H,1,7H2,2H3
• InChI Key: IBALVVJJRIOXHH-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)OCC1=CC(=C(C=C1)O)C=O

Description

(3-Formyl-4-hydroxyphenyl)methyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-Chloromethylsalicylaldehyde (34 g) (prepared by the method of Angyal et al., J. Chem. Soc. 2141, (1950)) was added to a stirred mixture of acetone (250 ml), sodium hydrogen carbonate (33.6 g), and methacrylic acid (34.4 g) and the mixture was stirred under reflux for 21/2 hours. Addition of the mixture to ice water gave a grey precipitate which was collected, washed with water, dried, and crystallized from light petroleum (b.p. 60°-80° C.). Yield 32.1 g, m.p. 82-4.

Synthesis routes and methods II

Procedure details

5-Chloromethylsalicylaldehyde (34 g) (prepared by the method of Angyal et al., J. Chem. Soc. 2141, (1950)) was added to a stirred mixture of acetone (250 ml), sodium hydrogen carbonate (33.6 g), and methacrylic acid (34.4 g)